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Compound of Interest

Compound Name: tert-Butyl methyl succinate

Cat. No.: B081949

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of tert-Butyl methyl succinate, detailed experimental protocols for its synthesis,
and its relevance in various research and development applications.

Core Properties of tert-Butyl Methyl Succinate

tert-Butyl methyl succinate is an ester with applications as an organic intermediate.[1] The
following table summarizes its key quantitative data for easy reference.
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Property Value Source

Molecular Formula C9H1604 [2]

) (CH3)3CO2CCH2CH2CO2CH
Linear Formula

3
Molecular Weight 188.22 g/mol [2][3]
CAS Number 14734-25-9 [3]
Density 1.022 g/mL at 25 °C
Boiling Point 85-95 °C at 20 mmHg
Refractive Index n20/D 1.421
SMILES COC(=0O)Ccc(=0)oc(ccye)c [2
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Experimental Protocols for Synthesis

Several synthetic routes for tert-Butyl methyl succinate have been documented. The
following are detailed methodologies for key experiments.

Protocol 1: Addition Reaction of tert-Butyl Alcohol and 4-Oxo-but-3-enoate

This method yields a mixture of threo- and erythro- isomeric forms of tert-Butyl methyl
succinate.

e Reactants:

o tert-Butyl alcohol

o 4-Oxo-but-3-enoate
o Catalyst:

o Lithium tert-butoxide
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e Procedure:

o The reaction is carried out via an addition reaction between tert-butyl alcohol and 4-oxo-
but-3-enoate.

o Lithium tert-butoxide is utilized as a catalyst to facilitate the reaction.

o The resulting product is a mixture of the threo- and erythro-isomeric forms of tert-Butyl

methyl succinate.

Protocol 2: Reaction of tert-Butyl Alcohol with Maleic Anhydride and subsequent Esterification
This is a common method for the synthesis of tert-Butyl methyl succinate.[1]
e Reactants:

o tert-Butyl alcohol

o Maleic anhydride

o Methanol
e Procedure:

o An esterification reaction is initiated between tert-butyl alcohol and maleic anhydride,
leading to the formation of a diester intermediate.

o The diester intermediate then undergoes transesterification with methanol to yield the final
product, tert-Butyl methyl succinate.

A logical diagram of this synthesis workflow is presented below.
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Synthesis of tert-Butyl Methyl Succinate
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Synthesis of tert-Butyl Methyl Succinate Workflow

Applications in Research and Drug Development

tert-Butyl methyl succinate serves as a valuable organic intermediate in various synthetic
pathways.[1] Its ester functionalities allow for further chemical modifications, making it a
versatile building block in the synthesis of more complex molecules. In the context of drug
development, derivatives of succinic acid and its esters are explored for their potential
biological activities.

While direct applications of tert-Butyl methyl succinate in signaling pathways are not
prominently documented, its utility as a precursor for creating novel chemical entities for
screening in drug discovery programs is noteworthy. The structural motifs present in this
compound can be found in various bioactive molecules.

Safety and Handling
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o Personal Protective Equipment: It is recommended to use an N95 dust mask, eyeshields,
and gloves when handling tert-Butyl methyl succinate.

e Storage: Store in a combustible liquids area.

e Flash Point: 110 °C (230 °F) - closed cup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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